2-(3-Methoxyphenyl)-2-propanol

Specification

• CAS No.: 55311-42-7
• Molecular Formula: C10H14O2
• Molecular Weight: 166.22 g/mol
• IUPAC Name: 2-(3-methoxyphenyl)propan-2-ol
• Standard InChI: InChI=1S/C10H14O2/c1-10(2,11)8-5-4-6-9(7-8)12-3/h4-7,11H,1-3H3
• Standard InChI Key: AIJGZNWGLXPXLF-UHFFFAOYSA-N
• SMILES: CC(C)(C1=CC(=CC=C1)OC)O
• Canonical SMILES: CC(C)(C1=CC(=CC=C1)OC)O

Introduction

2-(3-Methoxyphenyl)-2-propanol, also known as 3-Methoxy-alpha,alpha-dimethylbenzyl alcohol, is a chemical compound with the molecular formula C₁₀H₁₄O₂ and the CAS number 55311-42-7. This compound is a derivative of phenol, where a methoxy group is attached to the phenyl ring at the meta position, and it is linked to a propanol backbone. The compound is of interest in various chemical and pharmaceutical applications due to its unique structural properties.

Spectral Information

Spectral data for 2-(3-Methoxyphenyl)-2-propanol include:

• 1D NMR Spectra: Available for detailed structural analysis.

• Mass Spectrometry (MS): Useful for identifying the compound's molecular weight and fragmentation patterns.

• Infrared (IR) Spectra: Provides information on functional groups present in the molecule.

Spectral Method	Description
1D NMR	Structural analysis
Mass Spectrometry	Molecular weight and fragmentation
IR Spectra	Functional group identification

Synthesis and Applications

2-(3-Methoxyphenyl)-2-propanol can be synthesized through various organic reactions, often involving the condensation of appropriate starting materials. Its applications may include use in pharmaceuticals, fragrances, or as an intermediate in chemical synthesis.

Hazard Classification

• GHS Classification: Harmful if swallowed (H302) and harmful to aquatic life with long-lasting effects (H412).

• Precautionary Statements: Include P264, P270, P273, P301+P317, P330, and P501.

Environmental Impact

The compound is classified as harmful to aquatic life, indicating potential environmental risks if not handled properly.

Hazard Statement	Description
H302	Harmful if swallowed
H412	Harmful to aquatic life with long-lasting effects

Availability and Suppliers

2-(3-Methoxyphenyl)-2-propanol is available from various chemical suppliers, although it is noted that Sigma-Aldrich has discontinued this product. Buyers are advised to confirm the product's identity and purity as it is sold without warranty.

Research Findings and Patents

Research on this compound may involve its use in pharmaceutical synthesis or as a precursor for other chemicals. Patents related to its structure and applications can be found through databases like WIPO PATENTSCOPE.